Cas no 1808529-80-7 (6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide)

• Product Name: 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide
• CAS No: 1808529-80-7
• MF: C₁₄H₉F₂N₃O₃S
• MW: 337.30136847496
• CID: 6209346
• PubChem ID: 99696125
• Update Time: 2025-07-23

6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1808529-80-7
• EN300-26599202
• 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide
• Z1384835271
• AKOS033303040
• 6-cyano-N-(2,4-difluoro-5-methylphenyl)sulfonylpyridine-3-carboxamide

• Inchi： 1S/C14H9F2N3O3S/c1-8-4-13(12(16)5-11(8)15)23(21,22)19-14(20)9-2-3-10(6-17)18-7-9/h2-5,7H,1H3,(H,19,20)
• InChI Key： BTMATUCTPPFLEO-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C)C=1)F)F)(NC(C1C=NC(C#N)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 337.03326866g/mol
• Monoisotopic Mass: 337.03326866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide

Recent Advances in the Study of 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide (CAS: 1808529-80-7)

6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide (CAS: 1808529-80-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and cyano-substituted pyridine scaffold, has shown promising potential as a modulator of key biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

The synthesis of 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide involves a multi-step process, starting with the preparation of the pyridine-3-carboxamide core followed by sulfonylation with 2,4-difluoro-5-methylbenzenesulfonyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological studies. The compound's structural features, including the electron-withdrawing cyano group and the sulfonamide moiety, are critical for its interactions with target proteins.

In vitro studies have demonstrated that 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide exhibits potent inhibitory activity against several kinases, including those involved in cancer cell proliferation and survival. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, disrupting their catalytic activity. Notably, it has shown selective inhibition against certain kinase isoforms, which could reduce off-target effects and improve therapeutic outcomes. These findings highlight its potential as a lead compound for the development of targeted cancer therapies.

Further investigations into the pharmacokinetic properties of 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide have revealed favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and minimizing potential toxicity. Recent efforts have focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these optimizations.

In addition to its anticancer potential, preliminary studies have explored the compound's utility in other therapeutic areas, such as inflammatory and neurodegenerative diseases. Its ability to modulate specific signaling pathways suggests broad applicability, though further validation is required. Collaborative research efforts between academia and industry are underway to advance this compound into clinical trials, with the aim of translating these findings into tangible therapeutic benefits.

In conclusion, 6-cyano-N-(2,4-difluoro-5-methylbenzenesulfonyl)pyridine-3-carboxamide (CAS: 1808529-80-7) represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Continued research into its mechanism of action, pharmacokinetics, and therapeutic potential will be critical for its successful progression into clinical applications. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for addressing unmet medical needs.